4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(4-nitrophenyl)methylidene]-2-propylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C13H12N2O3S2/c1-2-7-19-13-14-11(12(16)20-13)8-9-3-5-10(6-4-9)15(17)18/h3-6,8H,2,7H2,1H3/b11-8-
• InChI Key: MGMFJJKLBUVUQW-FLIBITNWSA-N
• Canonical SMILES: CCCSC1=NC(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)S1
• Isomeric SMILES: CCCSC1=N/C(=C\C2=CC=C(C=C2)[N+](=O)[O-])/C(=O)S1
• Molecular Formula: C13H12N2O3S2
• Molecular Weight: 308.4 g/mol

Description

4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one, also known as NBPT, is a synthetic compound that has been widely used in the agricultural industry as a urease inhibitor. It is a yellow crystalline powder that is soluble in organic solvents and insoluble in water. NBPT has been shown to be effective in reducing the loss of nitrogen from urea fertilizers, which can result in significant economic and environmental benefits.

Mechanism of Action

4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one works by inhibiting the enzyme urease, which is responsible for the hydrolysis of urea into ammonia and carbon dioxide. By inhibiting urease, 4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one slows down the release of nitrogen from urea fertilizers, which reduces the loss of nitrogen through volatilization and leaching. The mechanism of action of 4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one is complex and involves the formation of a reversible complex with the active site of urease.
Biochemical and Physiological Effects:
4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one has been shown to have low toxicity to humans and animals. However, it can cause irritation to the skin, eyes, and respiratory system if it is inhaled or comes into contact with the skin. 4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one has been shown to have no significant effects on the growth and development of plants, but it can reduce the activity of soil microorganisms that are involved in the nitrogen cycle.

Advantages and Limitations for Lab Experiments

4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one has several advantages for use in lab experiments, including its high purity, stability, and solubility in organic solvents. It can be easily synthesized using a variety of methods and can be used in a wide range of applications. However, 4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one has several limitations, including its low water solubility, which can limit its effectiveness in reducing nitrogen loss from urea fertilizers in some soils.

Future Directions

There are several potential future directions for research on 4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one, including the development of new synthesis methods, the investigation of its potential use in other applications, and the optimization of its effectiveness in reducing nitrogen loss from urea fertilizers. Other potential areas of research include the investigation of its effects on soil microorganisms and the development of new urease inhibitors with improved properties. In conclusion, 4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one is a promising compound with significant potential for use in the agricultural industry and other applications. Its effectiveness as a urease inhibitor has been well-established, and further research is needed to fully understand its potential and limitations.

Scientific Research Applications

4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one has been extensively studied for its use as a urease inhibitor in the agricultural industry. It has been shown to be effective in reducing the loss of nitrogen from urea fertilizers, which can result in significant economic and environmental benefits. 4-(4-nitrobenzylidene)-2-(propylthio)-1,3-thiazol-5(4H)-one has also been investigated for its potential use in other applications, such as the treatment of wastewater and the synthesis of novel compounds.